Cas no 889942-34-1 (1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester)
889942-34-1 structure
Product Name:1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
CAS No:889942-34-1
MF:C8H16N2O2
MW:172.224842071533
CID:714309
PubChem ID:44890828
Update Time:2025-04-19
1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
- 1-BOC-2-AMINO-AZETIDINE
- tert-butyl 2-azanylazetidine-1-carboxylate
- AKOS006284274
- SCHEMBL2937854
- tert-butyl 2-aminoazetidine-1-carboxylate
- A843032
- 889942-34-1
- BCP25446
- AMY4267
- AC-9181
- SB51304
- DTXSID90661346
- 2-amino-1-azetidinecarboxylic acid tert-butyl ester
- tert-butyl2-aminoazetidine-1-carboxylate
-
- Inchi: 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-5-4-6(10)9/h6H,4-5,9H2,1-3H3
- InChI Key: BAKFOMLJJXOWFU-UHFFFAOYSA-N
- SMILES: O(C(N1CCC1N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 172.121
- Monoisotopic Mass: 172.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
Experimental Properties
- Density: 1.098
- Boiling Point: 236.6°C at 760 mmHg
- Flash Point: 96.9°C
- Refractive Index: 1.495
1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041170-250mg |
1-Boc-2-amino-azetidine |
889942-34-1 | 95% | 250mg |
$1016.50 | 2023-08-31 | |
| Alichem | A449041170-1g |
1-Boc-2-amino-azetidine |
889942-34-1 | 95% | 1g |
$1855.00 | 2023-08-31 | |
| Alichem | A449041170-5g |
1-Boc-2-amino-azetidine |
889942-34-1 | 95% | 5g |
$4845.00 | 2023-08-31 | |
| Chemenu | CM243333-1g |
tert-Butyl 2-aminoazetidine-1-carboxylate |
889942-34-1 | 95% | 1g |
$614 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531586-1g |
Tert-butyl 2-aminoazetidine-1-carboxylate |
889942-34-1 | 98% | 1g |
¥13650.00 | 2024-04-26 |
1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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